Cas no 26410-02-6 (2-Phenylpentanedioic acid)

2-Phenylpentanedioic acid structure
2-Phenylpentanedioic acid structure
Product Name:2-Phenylpentanedioic acid
CAS No:26410-02-6
MF:C11H12O4
MW:208.210583686829
CID:914489
Update Time:2023-08-02

2-Phenylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

    • Methyl (3S-(3alpha,3aalpha,6alpha,8aalpha))-octahydro-7,7-dimethyl-8-m ethylene-1H-3a,6-methanoazulene-3-carboxylate
    • 2-phenylpentanedioic acid
    • 2-phenyl-pentanedioic acid
    • NSC128323
    • 2-Phenylpentanedioato(2-)
    • Pentanedioic acid,2-phenyl-
    • Z2601
    • A818361
    • 2-Phenylpentanedioic acid
    • Inchi: 1S/C11H12O4/c12-10(13)7-6-9(11(14)15)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)(H,14,15)
    • InChI Key: GOEBEEJCYYXSFT-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC=CC=1)CCC(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 231
  • Topological Polar Surface Area: 74.6

2-Phenylpentanedioic acid Related Literature

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